N-(5-methyl-1,2-oxazol-3-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C10H11N3O2S2
• Molecular Weight: 269.3 g/mol
• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C10H11N3O2S2/c1-6-4-16-10(11-6)17-5-9(14)12-8-3-7(2)15-13-8/h3-4H,5H2,1-2H3,(H,12,13,14)
• InChI Key: XVJNZUINAXDISV-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)NC(=O)CSC2=NC(=CS2)C

Description

N-(5-methyl-1,2-oxazol-3-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide, also known as MOTA, is a small molecule compound that has been studied extensively for its potential applications in scientific research. MOTA has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in various research fields.

Mechanism of Action

The exact mechanism of action of N-(5-methyl-1,2-oxazol-3-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a protein involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of inflammatory diseases such as arthritis and cardiovascular disease. This compound has also been shown to have antitumor properties, which may make it useful in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-methyl-1,2-oxazol-3-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide in lab experiments is its relatively low cost and ease of synthesis. This compound is also stable and can be stored for long periods of time without degradation. However, one limitation of using this compound is its relatively low potency compared to other compounds with similar properties. This may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on N-(5-methyl-1,2-oxazol-3-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide. One area of interest is its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential applications in the treatment of cancer. Further research is also needed to fully understand the mechanism of action of this compound and its potential interactions with other compounds.

Synthesis Methods

N-(5-methyl-1,2-oxazol-3-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide can be synthesized using a multi-step process that involves several chemical reactions. The first step is the synthesis of the thiazole ring, which is achieved by reacting 2-chloroacetyl chloride with thioanisole in the presence of a base. The resulting intermediate is then reacted with 2-amino-5-methyl-1,3-oxazole to form the oxazole-thiazole intermediate. Finally, this intermediate is reacted with 4-methyl-2-mercaptothiazole to form the final product, this compound.

Scientific Research Applications

N-(5-methyl-1,2-oxazol-3-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide has been studied extensively for its potential applications in scientific research. It has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory, antioxidant, and antitumor properties. This compound has also been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.